Cas no 204188-36-3 (1-(4-Chlorophenyl)-3-Imino(Nitroamino)MethylThiourea)

• Product Name: 1-(4-Chlorophenyl)-3-Imino(Nitroamino)MethylThiourea
• CAS No: 204188-36-3
• MF: C₈H₈ClN₅O₂S
• MW: 273.699418067932
• MDL: MFCD08056646
• CID: 3143062
• PubChem ID: 15323465
• Update Time: 2025-07-25

1-(4-Chlorophenyl)-3-Imino(Nitroamino)MethylThiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-3-[imino(nitroamino)methyl]-thiourea
• (1E)-1-[amino(nitramido)methylidene]-3-(4-chlorophenyl)thiourea
• 1-(4-chlorophenyl)-3-(N-nitrocarbamimidoyl)thiourea
• 204188-36-3
• 1-(4-chlorophenyl)-3-[imino(nitroamino)methyl]thiourea
• AKOS005070878
• 6N-722
• MFCD08056646
• 1-(4-Chlorophenyl)-3-Imino(Nitroamino)MethylThiourea

• MDL： MFCD08056646
• Inchi： 1S/C8H8ClN5O2S/c9-5-1-3-6(4-2-5)11-8(17)12-7(10)13-14(15)16/h1-4H,(H4,10,11,12,13,17)
• InChI Key： RGNQRJOCGKIULI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(/N=C(\N)/N[N+](=O)[O-])=S

Computed Properties

• Exact Mass: 273.009
• Monoisotopic Mass: 273.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 140A^2
• XLogP3: 1.8

Experimental Properties

• Melting Point: 158-160°

1-(4-Chlorophenyl)-3-Imino(Nitroamino)MethylThiourea Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)-3-Imino(Nitroamino)MethylThiourea

Research Brief on 1-(4-Chlorophenyl)-3-Imino(Nitroamino)MethylThiourea (CAS: 204188-36-3): Recent Advances and Applications

The compound 1-(4-Chlorophenyl)-3-Imino(Nitroamino)MethylThiourea (CAS: 204188-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development. The compound's distinctive nitroamino and thiourea moieties make it a promising candidate for further investigation in antimicrobial, anticancer, and agrochemical applications.

Recent studies have highlighted the compound's efficacy as a potent inhibitor of bacterial growth, particularly against Gram-positive strains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-Chlorophenyl)-3-Imino(Nitroamino)MethylThiourea exhibits a minimum inhibitory concentration (MIC) of 2.5 µg/mL against Staphylococcus aureus, suggesting its potential as a novel antibiotic scaffold. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further elucidation is required to confirm this pathway.

In the realm of cancer research, preliminary in vitro studies have shown promising results regarding the compound's ability to induce apoptosis in certain cancer cell lines. Research conducted at the University of Tokyo in 2024 revealed that the compound selectively targets the mitochondrial pathway in colorectal cancer cells (HT-29), with an IC50 value of 8.7 µM after 48 hours of treatment. These findings, while preliminary, suggest that structural modifications of this compound could yield more potent anticancer agents with improved selectivity profiles.

The synthetic pathway for 1-(4-Chlorophenyl)-3-Imino(Nitroamino)MethylThiourea has been optimized in recent years, with a 2023 patent (WO2023123567) describing a novel, high-yield (87%) synthesis method under mild conditions. This advancement in production methodology may facilitate broader investigation of the compound's pharmacological properties and potential scale-up for industrial applications. The patent also describes several derivatives with enhanced stability and bioavailability profiles.

From a toxicological perspective, recent safety assessments indicate that the compound exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats), necessitating careful consideration in therapeutic development. However, structure-activity relationship (SAR) studies have identified specific molecular modifications that can reduce toxicity while maintaining biological activity. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

Looking forward, researchers are particularly interested in exploring the compound's potential as a lead structure for developing novel agrochemicals. Early field trials conducted in 2024 demonstrated effectiveness against several plant pathogenic fungi, with protection rates exceeding 85% at concentrations of 100 ppm. The environmental fate and degradation pathways of the compound are currently under investigation to assess its suitability for agricultural use.

In conclusion, 1-(4-Chlorophenyl)-3-Imino(Nitroamino)MethylThiourea represents a versatile chemical scaffold with multiple potential applications in medicine and agriculture. While significant progress has been made in understanding its properties and activities, further research is needed to fully exploit its potential and address remaining challenges related to selectivity, toxicity, and formulation. The compound's unique structural features continue to inspire innovative research across multiple disciplines within chemical biology and pharmaceutical sciences.